![molecular formula C18H18BrN3OS2 B3410601 (5-Bromothiophen-2-yl)(4-(4,5-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone CAS No. 898351-33-2](/img/structure/B3410601.png)
(5-Bromothiophen-2-yl)(4-(4,5-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone
Overview
Description
Mechanism of Action
Target of Action
It is known that similar compounds have been used in the synthesis of polymer semiconductors . These semiconductors are used in photovoltaic solar cell devices .
Mode of Action
The compound acts as an electron acceptor in the fabrication of ternary polymer solar cells . It is incorporated into a binary active layer based on a wide-bandgap polymer and a low-bandgap acceptor . This results in improved short-circuit current density, open-circuit voltage, and fill factor in the ternary polymer solar cells .
Biochemical Pathways
It is known that the compound plays a crucial role in the power conversion efficiencies (pces) of ternary polymer solar cells .
Pharmacokinetics
Its role in the fabrication of ternary polymer solar cells suggests that it has properties suitable for incorporation into these devices .
Result of Action
The incorporation of this compound into ternary polymer solar cells results in devices with significantly enhanced PCE . This is attributed to the increased light-harvesting with the compound’s incorporation and the more balanced charge transportation induced by the improved polymer crystallinity .
Action Environment
The action of this compound is influenced by the environment in which it is used. For instance, in the fabrication of ternary polymer solar cells, the compound’s action, efficacy, and stability can be influenced by factors such as the composition of the active layer and the properties of the other components in the device .
properties
IUPAC Name |
(5-bromothiophen-2-yl)-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrN3OS2/c1-11-3-4-13-16(12(11)2)20-18(25-13)22-9-7-21(8-10-22)17(23)14-5-6-15(19)24-14/h3-6H,7-10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEEICYYUDWFBRQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)SC(=N2)N3CCN(CC3)C(=O)C4=CC=C(S4)Br)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrN3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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